Cas no 2137996-51-9 (2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137996-51-9
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6206455
• PubChem ID: 165479815
• Update Time: 2025-10-30

2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine
• 2137996-51-9
• 2-[2-(cyclopentylmethoxy)ethyl]-2H-1,2,3-triazol-4-amine
• EN300-1114434

• Inchi： 1S/C10H18N4O/c11-10-7-12-14(13-10)5-6-15-8-9-3-1-2-4-9/h7,9H,1-6,8H2,(H2,11,13)
• InChI Key： GPXWZELYMBIAQF-UHFFFAOYSA-N
• SMILES： O(CCN1N=CC(N)=N1)CC1CCCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2137996-51-9)

The compound 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2137996-51-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a cyclopentylmethoxy group and a 1,2,3-triazol-4-amine core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole-based compounds has surged due to their versatility in pharmaceutical development. The 1,2,3-triazole moiety, in particular, is known for its stability and bioisosteric properties, which mimic other functional groups in drug molecules. This has led to a growing interest in 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine as a potential scaffold for designing inhibitors or modulators of enzymatic activity. Its cyclopentyl side chain further enhances its lipophilicity, which is crucial for membrane permeability and bioavailability.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine?" The synthesis typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This method is highly efficient and allows for the incorporation of diverse substituents, making it a preferred choice for researchers. Additionally, the amine functional group in the molecule provides a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been explored in materials science for the development of functional polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in π-π stacking interactions makes it a valuable component in designing smart materials with tunable properties. This aligns with the current trend of green chemistry and sustainable material development, which are hot topics in the scientific community.

Another area of interest is the compound's role in agrochemical research. The triazole ring is a common feature in many herbicides and fungicides, and modifications to its structure can lead to enhanced activity or reduced environmental impact. As such, 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine could serve as a precursor for developing next-generation crop protection agents. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

From a regulatory perspective, the compound is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers are advised to follow standard laboratory safety protocols when working with it. The lack of stringent restrictions has contributed to its popularity in academic and industrial settings, where it is often used as a model compound for studying molecular interactions and drug design principles.

In summary, 2-2-(cyclopentylmethoxy)ethyl-2H-1,2,3-triazol-4-amine (CAS No. 2137996-51-9) is a multifaceted molecule with broad applicability in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and synthetic accessibility make it a valuable tool for researchers exploring new frontiers in science and technology. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.